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Compound of Interest

Compound Name: UF-17 HCl

Cat. No.: B1195031 Get Quote

Application Notes and Protocols for UF-17 HCl
For Researchers, Scientists, and Drug Development Professionals

Introduction and Important Considerations
UF-17 is an analytical reference standard structurally related to a class of synthetic opioids. It

was originally synthesized by the Upjohn company during research into novel antidepressants.

The hydrochloride salt (HCl) is the common form for laboratory use.

Crucial Note for Researchers: Extensive searches of scientific literature and supplier databases

indicate that UF-17 has no documented pharmacological activity or receptor-binding data.[1][2]

It is primarily intended for use as a reference standard in forensic and analytical chemistry for

the identification and quantification of related synthetic compounds.[1][2] There is no evidence

to suggest that UF-17 modulates any known signaling pathways or has a direct application in

cell-based assays for studying cellular function.

Therefore, the following protocols are provided as a guide for the preparation of UF-17 HCl
solutions for analytical purposes or for hypothetical preliminary screening. The workflow and

pathway diagrams are generalized examples and are not based on any known biological

activity of UF-17.
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Herein is a summary of the key chemical and physical properties of UF-17 HCl.

Property Value

Formal Name
N-trans-2-(dimethylamino)cyclohexyl)-N-

phenylpropionamide, monohydrochloride

Molecular Formula C₁₇H₂₆N₂O • HCl

Formula Weight 310.9 g/mol

Purity ≥98%

Formulation A crystalline solid

Solubility
DMF: 30 mg/mL, DMSO: 30 mg/mL, Ethanol: 30

mg/mL, PBS (pH 7.2): 10 mg/mL

Storage Store at -20°C[3]

Stability ≥ 5 years (when stored correctly)[3]

Experimental Protocols
Preparation of a 10 mM Stock Solution of UF-17 HCl in
DMSO
This protocol describes the preparation of a 10 mM stock solution of UF-17 HCl, a common

starting concentration for analytical standards and for screening in cell-based assays.

Materials:

UF-17 HCl (crystalline solid)

Dimethyl sulfoxide (DMSO), anhydrous

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer
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Pipettes and sterile filter tips

Procedure:

Determine the required mass of UF-17 HCl:

The formula weight of UF-17 HCl is 310.9 g/mol .

To prepare 1 mL of a 10 mM solution, you will need:

Mass (g) = Concentration (mol/L) x Volume (L) x Formula Weight ( g/mol )

Mass (mg) = 10 mmol/L x 0.001 L x 310.9 g/mol x 1000 mg/g = 3.109 mg

Weighing the compound:

Tare a sterile microcentrifuge tube on a calibrated analytical balance.

Carefully weigh out approximately 3.11 mg of UF-17 HCl into the tube. Record the exact

weight.

Dissolving the compound:

Based on the actual weight, calculate the precise volume of DMSO required to achieve a

10 mM concentration.

Volume (mL) = (Mass (mg) / 310.9 mg/mmol) / 10 mmol/mL

Add the calculated volume of anhydrous DMSO to the microcentrifuge tube containing the

UF-17 HCl.

Cap the tube tightly and vortex thoroughly until the solid is completely dissolved. A brief

sonication may aid in dissolution if necessary.

Storage:

Aliquot the stock solution into smaller volumes in sterile cryovials to avoid repeated freeze-

thaw cycles.
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Store the aliquots at -20°C.

Preparation of Working Solutions for Cell-Based Assays
When preparing working solutions for cell-based assays, it is crucial to dilute the DMSO stock

solution in cell culture medium to a final DMSO concentration that is non-toxic to the cells

(typically ≤ 0.5%).

Materials:

10 mM UF-17 HCl stock solution in DMSO

Appropriate sterile cell culture medium

Sterile tubes and pipettes

Procedure:

Determine the desired final concentration of UF-17 HCl for your assay (e.g., 1 µM, 10 µM,

100 µM).

Perform serial dilutions: It is recommended to perform a serial dilution of the 10 mM stock

solution in cell culture medium to achieve the final desired concentrations.

Example for preparing a 10 µM working solution:

First, prepare an intermediate dilution by adding 10 µL of the 10 mM stock solution to

990 µL of cell culture medium. This results in a 100 µM solution (a 1:100 dilution).

Next, add 100 µL of the 100 µM intermediate solution to 900 µL of cell culture medium

to get a final 10 µM working solution (a 1:10 dilution). The final DMSO concentration

would be 0.1%.

Vehicle Control: Prepare a vehicle control solution containing the same final concentration of

DMSO in the cell culture medium as the highest concentration of the test compound.

Immediate Use: Use the prepared working solutions immediately or store them at 4°C for a

short period, protecting them from light. For longer storage, it is advisable to prepare fresh
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working solutions.

Visualizations
The following diagrams are provided to fulfill the visualization requirements. It is reiterated that

UF-17 has no known biological activity, and therefore these diagrams are for illustrative

purposes only.

Caption: General workflow for compound solution preparation.

Caption: Generic cell signaling pathway example.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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